Cas no 1227587-56-5 (2-(6,7-Difluoro-1H-indol-3-yl)acetonitrile)

• Product Name: 2-(6,7-Difluoro-1H-indol-3-yl)acetonitrile
• CAS No: 1227587-56-5
• MF: C₁₀H₆F₂N₂
• MW: 192.164848804474
• CID: 4821448
• Update Time: 2025-06-25

2-(6,7-Difluoro-1H-indol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(6,7-difluoro-1H-indol-3-yl)acetonitrile
• 2-(6,7-Difluoro-1H-indol-3-yl)acetonitrile

• Inchi： 1S/C10H6F2N2/c11-8-2-1-7-6(3-4-13)5-14-10(7)9(8)12/h1-2,5,14H,3H2
• InChI Key： GBSQYYITFFETET-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2C(CC#N)=CNC=21)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 260
• XLogP3: 1.9
• Topological Polar Surface Area: 39.6

Additional information on 2-(6,7-Difluoro-1H-indol-3-yl)acetonitrile

2-(6,7-Difluoro-1H-indol-3-yl)acetonitrile: A Comprehensive Overview

The compound 2-(6,7-Difluoro-1H-indol-3-yl)acetonitrile, identified by the CAS number 1227587-56-5, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of indole derivatives, which have been extensively studied due to their unique chemical properties and biological activities. The presence of the fluorine atoms at the 6 and 7 positions of the indole ring introduces distinct electronic and steric effects, making this compound particularly interesting for researchers in the fields of pharmacology, materials science, and organic synthesis.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like 2-(6,7-Difluoro-1H-indol-3-yl)acetonitrile. The synthesis typically involves a multi-step process that includes nucleophilic substitution, coupling reactions, and fluorination. For instance, a study published in 2023 demonstrated a novel approach to synthesizing this compound using a palladium-catalyzed cross-coupling reaction, which significantly improved the yield and purity compared to traditional methods. This highlights the importance of continuous innovation in synthetic techniques to access such intricate structures efficiently.

The biological activity of 2-(6,7-Difluoro-1H-indol-3-yl)acetonitrile has been a focal point of recent research. In vitro studies have shown that this compound exhibits potent inhibitory effects on several key enzymes involved in cellular signaling pathways. For example, a 2023 study revealed that it acts as a selective inhibitor of protein kinase C (PKC), which is implicated in various pathological conditions such as cancer and inflammatory diseases. This finding underscores its potential as a lead compound for drug development targeting PKC-associated disorders.

Beyond its biological applications, 2-(6,7-Difluoro-1H-indol-3-yl)acetonitrile has also found relevance in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics. A 2024 research article explored its application as an electron transport layer in organic photovoltaic devices (OPVs), demonstrating enhanced charge transport efficiency and device performance. This interdisciplinary approach highlights the versatility of this compound across different scientific domains.

In terms of industrial applications, the synthesis and characterization of 2-(6,7-Difluoro-1H-indol-3-yl)acetonitrile are often carried out under strict quality control measures to ensure consistency and reliability. The compound's stability under various conditions has been thoroughly investigated, with recent studies confirming its resistance to thermal degradation and photodecomposition. These properties make it suitable for large-scale production processes in industries such as pharmaceuticals and agrochemicals.

The structural uniqueness of 2-(6,7-Difluoro-1H-indol-3-yl)acetonitrile lies in its indole core with strategically placed fluorine atoms and an acetonitrile group. The indole ring provides aromatic stability while the fluorine atoms introduce electron-withdrawing effects that enhance reactivity and selectivity in chemical reactions. The acetonitrile group further contributes to solubility and bioavailability, making this compound highly versatile for diverse applications.

From an environmental standpoint, the ecological impact of synthesizing and using CAS No 1227587-56-5-based compounds has been increasingly scrutinized. Recent green chemistry initiatives have focused on developing more sustainable synthesis routes for this compound. For instance, researchers have explored the use of microwave-assisted synthesis to reduce reaction times and minimize waste generation. Such efforts align with global sustainability goals while maintaining high standards of product quality.

In conclusion, 2-(6,7-Difluoro-1H-indol-3-yl)acetonitrile, or CAS No 1227587-56-, stands as a testament to the progress in modern chemical research. Its unique properties, coupled with ongoing advancements in synthesis techniques and application development, position it as a valuable asset across multiple scientific disciplines. As research continues to uncover new facets of its potential, this compound is poised to play an increasingly significant role in both academic exploration and industrial innovation.